Cas no 957514-01-1 (2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide)

2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide is a pyrazole-based acetamide derivative with applications in agrochemical and pharmaceutical research. Its structure features a chloroacetamide moiety linked to a substituted pyrazole ring, making it a versatile intermediate for synthesizing biologically active compounds. The compound exhibits favorable reactivity due to the electrophilic chloroacetyl group, enabling further functionalization. Its stability under standard conditions and well-defined purity make it suitable for precise synthetic applications. Researchers value this compound for its role in developing potential herbicides, fungicides, and pharmaceutical candidates, particularly in studies targeting enzyme inhibition or structure-activity relationships. Proper handling is advised due to its reactive chloroacetyl group.

2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide structure

957514-01-1 structure

Product Name:2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide

CAS No:957514-01-1

MF:C₈H₁₂ClN₃O

MW:201.653380393982

MDL:MFCD04968653

CID:1004985

Update Time:2025-06-07

2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide
- 2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-acetamide
- MDL： MFCD04968653
- Inchi： 1S/C8H12ClN3O/c1-3-12-5-7(6(2)11-12)10-8(13)4-9/h5H,3-4H2,1-2H3,(H,10,13)
- InChI Key： IFCPJCYZNMTQGO-UHFFFAOYSA-N
- SMILES： ClCC(NC1=CN(CC)N=C1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4

2-Chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide Pricemore >>

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